Cas no 1805123-97-0 (2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide
• CAS No: 1805123-97-0
• MF: C₈H₆BrF₄NO
• MW: 288.036955356598
• CID: 4982275
• Update Time: 2025-10-30

2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrF4NO/c9-3-4-1-5(10)2-6(7(4)14)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： PQBZTBSBVJSRFX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1N)OC(F)(F)F)F

Computed Properties

• Exact Mass: 286.95689 g/mol
• Monoisotopic Mass: 286.95689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.04
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide

2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide: A Comprehensive Overview

2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide, also known by its CAS number 1805123-97-0, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in drug design, particularly in the development of novel bioactive molecules.

The molecular structure of 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide is characterized by a benzene ring substituted with an amino group at position 2, a fluoro group at position 5, and a trifluoromethoxy group at position 3. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and selectivity of the compound in different chemical reactions.

Recent research has focused on the synthesis and characterization of 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide. One study published in the Journal of Medicinal Chemistry explored the optimization of its synthesis pathway, emphasizing the importance of reaction conditions such as temperature, solvent, and catalyst selection. The findings revealed that a two-step synthesis involving nucleophilic aromatic substitution followed by bromination yielded the highest purity and yield of the compound. This optimized method not only enhances the efficiency of production but also reduces potential environmental impacts.

The application of 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide in drug discovery has been a focal point for researchers. Its structure serves as a versatile scaffold for modifying pharmacokinetic properties such as solubility, permeability, and metabolic stability. For instance, studies have demonstrated that this compound can act as a precursor for generating analogs with improved bioavailability. By strategically modifying substituents on the benzene ring, researchers can tailor the compound's properties to target specific biological pathways or receptors.

In addition to its role in drug design, 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide has shown promise in combinatorial chemistry and high-throughput screening. Its ability to undergo various coupling reactions makes it an ideal candidate for constructing complex molecular libraries. Recent advancements in automation and robotics have further facilitated its use in large-scale screening campaigns, enabling researchers to identify potential leads for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The stability and reactivity of 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide under different conditions have also been extensively studied. Researchers have found that while the compound exhibits good thermal stability, it is highly reactive under certain catalytic conditions. This dual nature makes it suitable for both solution-phase and solid-phase synthesis techniques. Furthermore, its compatibility with common protecting groups used in organic synthesis enhances its utility in multi-step synthetic routes.

In conclusion, 2-Amino-5-fluoro-3-(trifluoromethoxy)benzyl bromide, with its unique structural features and versatile reactivity, stands out as an important tool in contemporary medicinal chemistry. Its applications span from drug discovery to combinatorial library construction, underscoring its significance in advancing therapeutic development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly vital role in the creation of innovative pharmaceutical agents.